Cas no 625470-96-4 ((3-(Benzylcarbamoyl)phenyl)boronic acid)
625470-96-4 structure
Product Name:(3-(Benzylcarbamoyl)phenyl)boronic acid
CAS No:625470-96-4
MF:C14H14BNO3
MW:255.076863765717
MDL:MFCD04115688
CID:68505
PubChem ID:3262053
Update Time:2025-04-18
(3-(Benzylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(Benzylcarbamoyl)phenyl)boronic acid
- 3-(Benzylcarbamoyl)benzeneboronic acid
- 3-(N-Benzylaminocarbonyl)phenylboronic acid
- 3-[(Benzylamino)carbonyl]phenylboronic acid
- Boronicacid, [3-[[(phenylmethyl)amino]carbonyl]phenyl]- (9CI)
- 3-(Benzylaminocarbonyl)phenylboronic acid
- [3-(Benzylcarbamoyl)phenyl]boronicacid
- DTXSID80390774
- A853718
- (3-(Benzylcarbamoyl)phenyl)boronicacid
- AKOS015839368
- SCHEMBL177584
- AM87850
- MFCD04115688
- I12659
- FT-0732969
- N-BENZYL 3-BORONOBENZAMIDE
- BP-11438
- 3-((benzylamino)carbonyl)phenylboronic acid
- AB20402
- 3-[(Benzylamino)carbonyl]phenylboronic acid, AldrichCPR
- [3-(benzylcarbamoyl)phenyl]boronic Acid
- 3-(benzylcarbamoyl)phenylboronic acid
- C14H14BNO3
- 625470-96-4
- Boronic acid,B-[3-[[(phenylmethyl)amino]carbonyl]phenyl]-
- AS-65696
- DB-023631
- [3-(N-Benzylaminocarbonyl)phenyl]boronic acid
-
- MDL: MFCD04115688
- Inchi: 1S/C14H14BNO3/c17-14(16-10-11-5-2-1-3-6-11)12-7-4-8-13(9-12)15(18)19/h1-9,18-19H,10H2,(H,16,17)
- InChI Key: OBCLAQJSSJOSFL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(B(O)O)C=1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 255.10700
- Monoisotopic Mass: 255.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Color/Form: White crystal powder
- Density: 1.24
- Melting Point: 224-230
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.611
- PSA: 69.56000
- LogP: 0.68730
(3-(Benzylcarbamoyl)phenyl)boronic acid Security Information
- Signal Word:warning
- Hazard Statement: Irritant
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Ambient temperatures.
(3-(Benzylcarbamoyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019063967-25g |
3-(N-Benzylaminocarbonyl)phenylboronic acid |
625470-96-4 | 98% | 25g |
$410.72 | 2023-09-01 | |
| Fluorochem | 228347-1g |
3-(Benzylcarbamoyl)phenyl)boronic acid |
625470-96-4 | 95% | 1g |
£50.00 | 2022-02-28 | |
| Fluorochem | 228347-5g |
3-(Benzylcarbamoyl)phenyl)boronic acid |
625470-96-4 | 95% | 5g |
£185.00 | 2022-02-28 | |
| Fluorochem | 228347-25g |
3-(Benzylcarbamoyl)phenyl)boronic acid |
625470-96-4 | 95% | 25g |
£636.00 | 2022-02-28 | |
| Chemenu | CM137493-1g |
(3-(Benzylcarbamoyl)phenyl)boronic acid |
625470-96-4 | 95+% | 1g |
$92 | 2021-08-05 | |
| Chemenu | CM137493-5g |
(3-(Benzylcarbamoyl)phenyl)boronic acid |
625470-96-4 | 95+% | 5g |
$294 | 2021-08-05 | |
| Chemenu | CM137493-10g |
(3-(Benzylcarbamoyl)phenyl)boronic acid |
625470-96-4 | 95+% | 10g |
$458 | 2021-08-05 | |
| Chemenu | CM137493-1g |
(3-(Benzylcarbamoyl)phenyl)boronic acid |
625470-96-4 | 95+% | 1g |
$92 | 2022-08-31 | |
| Chemenu | CM137493-5g |
(3-(Benzylcarbamoyl)phenyl)boronic acid |
625470-96-4 | 95%+ | 5g |
$148 | 2023-01-09 | |
| Chemenu | CM137493-10g |
(3-(Benzylcarbamoyl)phenyl)boronic acid |
625470-96-4 | 95%+ | 10g |
$248 | 2023-01-09 |
(3-(Benzylcarbamoyl)phenyl)boronic acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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